[(2R,3S,4R)-4-[[(3aS,4R,6R,7R,7aS)-7-acetyloxy-2-oxo-4-[tri(propan-2-yl)silyloxymethyl]-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-6-yl]oxy]-2-[tri(propan-2-yl)silyloxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate

• Molecular Formula: C35H62O12Si2
• Molecular Weight: 731.0 g/mol
• IUPAC Name: [(2R,3S,4R)-4-[[(3aS,4R,6R,7R,7aS)-7-acetyloxy-2-oxo-4-[tri(propan-2-yl)silyloxymethyl]-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-6-yl]oxy]-2-[tri(propan-2-yl)silyloxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate
• InChI: InChI=1S/C35H62O12Si2/c1-19(2)48(20(3)4,21(5)6)40-17-28-30(42-25(13)36)27(15-16-39-28)44-34-33(43-26(14)37)32-31(46-35(38)47-32)29(45-34)18-41-49(22(7)8,23(9)10)24(11)12/h15-16,19-24,27-34H,17-18H2,1-14H3/t27-,28-,29-,30+,31+,32+,33-,34-/m1/s1
• InChI Key: RBOONRHJBNHCMC-IOUFIJELSA-N
• Isomeric SMILES: CC(C)[Si](C(C)C)(C(C)C)OC[C@@H]1[C@H]2[C@@H]([C@H]([C@@H](O1)O[C@@H]3C=CO[C@@H]([C@H]3OC(=O)C)CO[Si](C(C)C)(C(C)C)C(C)C)OC(=O)C)OC(=O)O2
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OCC1C2C(C(C(O1)OC3C=COC(C3OC(=O)C)CO[Si](C(C)C)(C(C)C)C(C)C)OC(=O)C)OC(=O)O2

Description

This compound is a highly functionalized carbohydrate derivative featuring:

• Stereochemical complexity: Multiple stereocenters (2R,3S,4R configuration) and fused pyran-dioxolane rings .
• Protective groups: Two tri(propan-2-yl)silyl (TIPS) groups at the hydroxymethyl positions, enhancing solubility and stability during synthetic steps .
• Acetylated motifs: Acetate groups at the C3 and C7 positions, common in intermediates for glycosylation reactions .
• Hybrid ring system: A [1,3]dioxolo[4,5-c]pyran core linked to a dihydro-2H-pyran moiety, enabling structural rigidity and regioselective reactivity .

Synthesis: Likely involves sequential silylation and acetylation of a pyran-dioxolane precursor, analogous to methods in (diethyl oxoacetoxy succinate synthesis) and (tetra-O-acetyl gluconolactone preparation). TIPS protection is critical for blocking hydroxyl groups during multi-step syntheses .

Applications: Potential roles as a synthetic intermediate for pharmaceuticals (e.g., nucleoside analogs) or glycosidase inhibitors, aligning with uses of 8-O-acetylshanzhiside methyl ester (pharmacological reference standard) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Weight	Key Functional Groups	Synthesis Highlights	Applications
Target Compound (as above)	~900–950*	TIPS, acetyloxy, dioxolane-pyran	Multi-step silylation/acetylation	Pharmaceutical intermediates
2,3,4,6-Tetra-O-acetyl-D-gluconolactone ()	370.28	Acetyloxy, pyran-lactone	Acetylation of gluconolactone	Carbohydrate chemistry precursor
8-O-Acetylshanzhiside Methyl Ester ()	~500–550*	Acetyloxy, cyclopenta[c]pyran	Natural product derivatization	Pharmacological reference standard
Ethyl 2-(3-acetyl-6-methyl-2-oxo-2H-pyran-4-yloxy)acetate ()	268.25	Acetyloxy, pyran-2-one, ester	Condensation of dehydroacetic acid	Heterocyclic synthesis
[(2R,3S,6S)-3-Acetyloxy-6-(1-phenyl-1H-triazol-4-yl)-dihydro-2H-pyran-2-yl]methyl acetate ()	388.37	Acetyloxy, triazole, dihydro-pyran	Click chemistry coupling	Antimicrobial agent development

Key Comparative Insights:

Protective Group Strategy: The target compound uses TIPS groups, whereas analogs like tetra-O-acetyl gluconolactone rely solely on acetyl protection. TIPS offers superior steric bulk for selective deprotection . In contrast, 8-O-acetylshanzhiside methyl ester lacks synthetic modifications, being a natural derivative .

Ring Systems and Reactivity: The dioxolane-pyran fusion in the target compound contrasts with the pyran-lactone in or the cyclopenta[c]pyran in . Ethyl 2-(3-acetylpyran)acetate () features a simpler pyran-2-one core, enabling easier functionalization for heterocycles .

Synthetic Complexity :

• The target compound’s synthesis likely exceeds that of ’s triazole derivative, which uses modular click chemistry . Multi-step silylation/acetylation increases both yield challenges and purification demands .

Applications :

• While the target compound and 8-O-acetylshanzhiside are both acetylated intermediates, the former’s TIPS groups make it more suited for nucleoside chemistry, whereas the latter is used in traditional medicine research .
• ’s ester-linked pyran is a versatile heterocyclic precursor, unlike the target compound’s fused-ring system .

Research Findings and Data

Table 2: Physicochemical Properties (Selected Compounds)

Compound	Solubility	Stability	Key Reference Use
Target Compound	Organic solvents	Air-stable	Glycosylation intermediate
2,3,4,6-Tetra-O-acetyl-D-gluconolactone	DCM, THF	Hydrolysis-prone	Lactone ring-opening reactions
8-O-Acetylshanzhiside Methyl Ester	Ethanol, DMSO	Light-sensitive	Anti-inflammatory assays

Notable Observations:

• The target compound’s TIPS groups enhance solubility in non-polar solvents (e.g., toluene, hexanes), unlike acetyl-only analogs .
• ’s triazole-containing pyran exhibits improved thermal stability (>200°C) compared to the target compound’s acetylated system, which may degrade above 150°C .